Cas no 1341385-66-7 (1-Chloro-n-(2-chlorobenzyl)-n-ethylmethanesulfonamide)

• Product Name: 1-Chloro-n-(2-chlorobenzyl)-n-ethylmethanesulfonamide
• CAS No: 1341385-66-7
• MF: C₁₀H₁₃Cl₂NO₂S
• MW: 282.186719655991
• CID: 5791942
• PubChem ID: 63666395
• Update Time: 2025-06-08

1-Chloro-n-(2-chlorobenzyl)-n-ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• CS-0351811
• EN300-1154904
• 1-chloro-N-[(2-chlorophenyl)methyl]-N-ethylmethanesulfonamide
• AKOS012977299
• 1-Chloro-n-(2-chlorobenzyl)-n-ethylmethanesulfonamide
• 1341385-66-7
• Methanesulfonamide, 1-chloro-N-[(2-chlorophenyl)methyl]-N-ethyl-

• Inchi： 1S/C10H13Cl2NO2S/c1-2-13(16(14,15)8-11)7-9-5-3-4-6-10(9)12/h3-6H,2,7-8H2,1H3
• InChI Key： GLNCWACUYIQEKN-UHFFFAOYSA-N
• SMILES： ClCS(N(CC)CC1C=CC=CC=1Cl)(=O)=O

Computed Properties

• Exact Mass: 281.0044052g/mol
• Monoisotopic Mass: 281.0044052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 390.2±52.0 °C(Predicted)
• pka: -7.43±0.70(Predicted)

Additional information on 1-Chloro-n-(2-chlorobenzyl)-n-ethylmethanesulfonamide

Comprehensive Overview of 1-Chloro-N-(2-chlorobenzyl)-N-ethylmethanesulfonamide (CAS No. 1341385-66-7)

1-Chloro-N-(2-chlorobenzyl)-N-ethylmethanesulfonamide (CAS No. 1341385-66-7) is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorobenzyl and ethylmethanesulfonamide functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a chloro substituent at the 1-position and a 2-chlorobenzyl moiety, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 1-Chloro-N-(2-chlorobenzyl)-N-ethylmethanesulfonamide for its potential as a building block in the synthesis of bioactive molecules. Its CAS No. 1341385-66-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. The compound's stability and solubility profile make it a candidate for further exploration in targeted drug delivery systems.

The synthesis of 1-Chloro-N-(2-chlorobenzyl)-N-ethylmethanesulfonamide involves multi-step organic reactions, including N-alkylation and sulfonylation processes. These methods are optimized to achieve high yields and purity, which are critical for industrial-scale production. The compound's chlorinated aromatic ring enhances its lipophilicity, a property often leveraged in the design of membrane-permeable drugs. This attribute aligns with current trends in drug development, where researchers prioritize compounds with improved bioavailability.

Environmental and safety considerations are paramount when handling 1-Chloro-N-(2-chlorobenzyl)-N-ethylmethanesulfonamide. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. The compound's molecular weight and structural complexity necessitate advanced analytical techniques, such as HPLC and NMR spectroscopy, for characterization. These methods are essential for quality control in both research and commercial settings.

In the context of green chemistry, efforts are underway to develop sustainable synthesis routes for sulfonamide derivatives like CAS No. 1341385-66-7. Researchers are exploring catalytic methods and renewable solvents to minimize environmental impact. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing. The compound's potential applications in biodegradable materials further underscore its relevance in eco-friendly innovation.

Market trends indicate growing interest in 1-Chloro-N-(2-chlorobenzyl)-N-ethylmethanesulfonamide from the pharmaceutical and agrochemical sectors. Its role as an intermediate in the synthesis of herbicides and fungicides has been documented, though its primary use remains in academic and industrial research. The compound's patent landscape reveals ongoing investigations into its utility, with several applications pending approval in major jurisdictions.

For researchers seeking high-purity 1-Chloro-N-(2-chlorobenzyl)-N-ethylmethanesulfonamide, sourcing from reputable suppliers is crucial. Certificates of Analysis (CoA) detailing purity levels and impurity profiles are essential for ensuring reproducibility in experiments. The compound's stability under various storage conditions (e.g., temperature, humidity) is another critical factor for long-term usability.

In summary, 1-Chloro-N-(2-chlorobenzyl)-N-ethylmethanesulfonamide (CAS No. 1341385-66-7) represents a valuable tool in modern chemical research. Its unique structural features and broad applicability position it as a compound of interest for future breakthroughs. As the scientific community continues to explore its potential, this sulfonamide derivative is poised to play a pivotal role in advancing drug discovery and sustainable chemistry.